N-(2-methoxyphenyl)-4-[(phenylacetyl)amino]benzamide

• IUPAC Name: N-(2-methoxyphenyl)-4-[(2-phenylacetyl)amino]benzamide
• InChI: InChI=1S/C22H20N2O3/c1-27-20-10-6-5-9-19(20)24-22(26)17-11-13-18(14-12-17)23-21(25)15-16-7-3-2-4-8-16/h2-14H,15H2,1H3,(H,23,25)(H,24,26)
• InChI Key: VUGWFTIVYYNBBC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)NC(=O)CC3=CC=CC=C3
• Molecular Formula: C22H20N2O3
• Molecular Weight: 360.4 g/mol

Description

N-(2-methoxyphenyl)-4-[(phenylacetyl)amino]benzamide, commonly known as MPAA, is a synthetic compound that has been widely used in scientific research. The compound has shown promising results in various studies, making it an important subject of research in the field of medicine and pharmacology.

Mechanism of Action

The exact mechanism of action of MPAA is not fully understood. However, it is believed that the compound works by inhibiting the activity of certain enzymes and proteins involved in cancer growth and inflammation. MPAA has been shown to inhibit the activity of histone deacetylase (HDAC), a protein that plays a key role in cancer growth. In addition, the compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation.
Biochemical and Physiological Effects:
MPAA has been shown to have several biochemical and physiological effects. The compound has been shown to induce apoptosis (cell death) in cancer cells, while leaving normal cells unharmed. In addition, MPAA has been shown to reduce the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). The compound has also been shown to increase the levels of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT), which protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MPAA in lab experiments is its low toxicity. The compound has been shown to be relatively safe, even at high doses. In addition, MPAA is easy to synthesize and can be obtained in large quantities. However, one of the limitations of using MPAA is its poor solubility in water, which can make it difficult to administer in certain experiments. In addition, more research is needed to fully understand the long-term effects of MPAA on human health.

Future Directions

There are several future directions for MPAA research. One area of interest is the development of more potent and selective HDAC inhibitors based on the structure of MPAA. In addition, more research is needed to fully understand the mechanism of action of MPAA and its effects on various cellular pathways. Another area of interest is the development of new drug delivery systems for MPAA, which could improve its solubility and bioavailability. Finally, more research is needed to evaluate the safety and efficacy of MPAA in human clinical trials.

Scientific Research Applications

MPAA has been used in various scientific research studies, including cancer research, neuroprotection, and inflammation. The compound has shown significant anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. In addition, MPAA has been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease. The compound has also been studied for its anti-inflammatory properties and has been shown to reduce inflammation in animal models of arthritis.